Cas no 183059-24-7 (Tert-Butyl 2-hydroxy-2-methylpropylcarbamate)

• Product Name: Tert-Butyl 2-hydroxy-2-methylpropylcarbamate
• CAS No: 183059-24-7
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• MDL: MFCD09608009
• CID: 113977
• PubChem ID: 11106129
• Update Time: 2025-05-22

Tert-Butyl 2-hydroxy-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-hydroxy-2-methylpropylcarbamate
• Carbamic acid, (2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid,N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-hydroxy-2-methylpropyl)carbamate
• 1-Boc-amino-2-methyl-propan-2-ol
• 2-hydroxy-2-methylpropylcarbamic acid tert-butyl ester
• N-Boc-3-amino-2-methylpropan-2-ol
• (2-Hydroxy-2-methylpropyl)carbamic acid tert-butyl ester
• N-Boc-(2-hydroxy-2-methyl)propylamine
• Carbamic acid, N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester
• N-Boc-1-amino-2-methyl-2-propanol
• tert-butyl (2-hydroxy-2-methylpropyl)carbamate
• Carbamic acid, (2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester
• QBCNEFPGRLUXLR-UHFFFAOYSA-N
• SY034546
• ST2413876
• SCHEMBL842921
• (2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester
• tert-Butyl2-hydroxy-2-methylpropylcarbamate
• DTXSID60455375
• CS-W019142
• A880854
• FT-0756695
• 2-Hydroxy-2-methylpropylcarbamic acid tert-butylester
• MFCD09608009
• EN300-1880729
• GS-3864
• AKOS006331271
• 183059-24-7
• 2-hydroxy-2-methyl-propyl-carbamic acid tert-butyl ester
• DA-17808
• Tert-Butyl 2-hydroxy-2-methylpropylcarbamate

• MDL： MFCD09608009
• Inchi： 1S/C9H19NO3/c1-8(2,3)13-7(11)10-6-9(4,5)12/h12H,6H2,1-5H3,(H,10,11)
• InChI Key： QBCNEFPGRLUXLR-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13600
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.9

Experimental Properties

• Density: 1.012±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 286.5±23.0 ºC (760 Torr),
• Flash Point: 127.1±22.6 ºC,
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 62.05000
• LogP: 1.48640

Additional information on Tert-Butyl 2-hydroxy-2-methylpropylcarbamate

Comprehensive Overview of Tert-Butyl 2-hydroxy-2-methylpropylcarbamate (CAS No. 183059-24-7)

Tert-Butyl 2-hydroxy-2-methylpropylcarbamate (CAS No. 183059-24-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a tert-butyl group and a hydroxy-methylpropyl backbone, makes it a versatile building block for carbamate-based derivatives. This compound has garnered significant attention due to its applications in drug discovery and peptide modification, aligning with current trends in precision medicine and bioconjugation technologies.

In recent years, the demand for Tert-Butyl 2-hydroxy-2-methylpropylcarbamate has surged, driven by its role in synthesizing prodrugs and protective groups for amines. Researchers frequently search for "CAS 183059-24-7 solubility" or "Tert-Butyl carbamate derivatives uses," reflecting its relevance in organic synthesis optimization. The compound’s stability under mild acidic conditions and compatibility with green chemistry protocols further enhance its appeal for sustainable industrial applications.

From a technical perspective, 183059-24-7 exhibits excellent reactivity in N-protection reactions, a critical step in peptide solid-phase synthesis. Its hydrophilic-lipophilic balance (HLB) makes it suitable for designing drug delivery systems, a hot topic in nanomedicine. Analytical studies often focus on its "HPLC purification methods" or "spectroscopic characterization," addressing common queries in academic and industrial R&D circles.

The safety profile of Tert-Butyl 2-hydroxy-2-methylpropylcarbamate is another area of interest. While not classified as hazardous, proper handling guidelines are emphasized in "MSDS for CAS 183059-24-7" searches. Its biodegradability and low toxicity align with the growing emphasis on eco-friendly chemicals, resonating with global ESG (Environmental, Social, and Governance) initiatives in the chemical sector.

Innovative applications of this compound include its use in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), where its carbamate group acts as a linker. Such advancements are frequently discussed under "advanced material design" or "supramolecular chemistry," highlighting its interdisciplinary potential. Patent analyses reveal its inclusion in biodegradable polymer formulations, addressing the demand for sustainable packaging solutions.

In summary, Tert-Butyl 2-hydroxy-2-methylpropylcarbamate (CAS No. 183059-24-7) bridges multiple scientific domains, from medicinal chemistry to material science. Its adaptability to high-throughput screening and automated synthesis platforms positions it as a key player in the future of smart manufacturing. As research continues, this compound is poised to unlock new frontiers in bioactive molecule development and functional material engineering.